Cas no 857412-04-5 (4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde)

• Product Name: 4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde
• CAS No: 857412-04-5
• MF: C₂₂H₁₈O₂
• MW: 314.377126216888
• CID: 4244357
• PubChem ID: 11335998
• Update Time: 2025-06-08

4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1':4',1''-Terphenyl]-4,4''-dicarboxaldehyde, 2',5'-dimethyl-
• 4,4''-diformyl-2',5'-dimethyl-1,1':4',1''-terphenyl
• 4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde
• 4,4''-diformyl-2',5'-dimethyl-1,1';4',1''-terphenyl
• MFCD31700809
• YSZC316
• 2',5'-dimethyl-terphenyl -4,4'-dicarbaldehyde
• 4',1''-terphenyl
• BS-45222
• 2',5'-Dimethyl-[1,1':4',1''-terphenyl]-4,4''-dicarbaldehyde
• 4'-(4-formylphenyl)-2',5'-dimethyl-[1,1'-biphenyl]-4-carbaldehyde
• E81377
• 857412-04-5
• CS-0111304

• Inchi： 1S/C22H18O2/c1-15-11-22(20-9-5-18(14-24)6-10-20)16(2)12-21(15)19-7-3-17(13-23)4-8-19/h3-14H,1-2H3
• InChI Key： UVPAUSVUQTYXKB-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C2C(C)=CC(C3C=CC(C=O)=CC=3)=C(C)C=2)=CC=1

Computed Properties

• Exact Mass: 314.130679813g/mol
• Monoisotopic Mass: 314.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 4.8

Additional information on 4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde

Comprehensive Overview of 4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde (CAS No. 857412-04-5)

4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde (CAS No. 857412-04-5) is a highly specialized organic compound that has garnered significant attention in the fields of material science, pharmaceutical intermediates, and advanced chemical synthesis. This compound, characterized by its unique aromatic aldehyde structure, serves as a critical building block for the development of functional materials and molecular frameworks. Its dual aldehyde groups and dimethyl-substituted phenyl rings make it a versatile precursor for cross-coupling reactions and polymerization processes.

In recent years, the demand for high-performance organic compounds like 4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde has surged, driven by advancements in OLED technology, sensor development, and drug discovery. Researchers are particularly interested in its potential applications in photovoltaic materials and luminescent dyes, where its electron-deficient aromatic system enhances charge transport properties. The compound's CAS No. 857412-04-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most compelling aspects of 4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde is its role in supramolecular chemistry. Its rigid backbone and reactive formyl groups enable the construction of porous organic frameworks (POFs) and covalent organic frameworks (COFs). These materials are pivotal in gas storage, catalysis, and molecular separation, addressing global challenges such as carbon capture and clean energy storage. The compound's structural tunability aligns with the growing trend toward sustainable chemistry and green synthesis.

From a synthetic perspective, CAS No. 857412-04-5 is often utilized in Pd-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions, due to its electron-rich aryl groups. Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal in high-throughput screening and industrial-scale production. These attributes make it a staple in medicinal chemistry for designing targeted therapeutics and bioconjugates.

The compound's thermal stability and solubility profile in common organic solvents like DMF and THF facilitate its integration into thin-film deposition and solution-processing methods. This is particularly relevant for flexible electronics and wearable sensors, which are among the top-searched topics in materials science forums. Additionally, its fluorescence properties are being explored for bioimaging and diagnostic applications, bridging the gap between organic chemistry and biotechnology.

In conclusion, 4-[4-(4-Formylphenyl)-2,5-dimethylphenyl]benzaldehyde (CAS No. 857412-04-5) exemplifies the convergence of innovation and utility in modern chemistry. Its multifaceted applications—from advanced materials to life sciences—underscore its importance in addressing contemporary scientific and industrial challenges. As research continues to uncover new functionalities, this compound is poised to remain at the forefront of interdisciplinary breakthroughs.